Cas no 2248172-32-7 ((2S)-2-(3-nitrophenyl)propan-1-ol)

• Product Name: (2S)-2-(3-nitrophenyl)propan-1-ol
• CAS No: 2248172-32-7
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6041739
• PubChem ID: 137937660
• Update Time: 2025-06-11

(2S)-2-(3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21200551
• (2S)-2-(3-nitrophenyl)propan-1-ol
• EN300-6507237
• 2248172-32-7

• Inchi： 1S/C9H11NO3/c1-7(6-11)8-3-2-4-9(5-8)10(12)13/h2-5,7,11H,6H2,1H3/t7-/m1/s1
• InChI Key： SKDUYYSTQIFXSA-SSDOTTSWSA-N
• SMILES： OC[C@@H](C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-2-(3-nitrophenyl)propan-1-ol

Comprehensive Overview of (2S)-2-(3-nitrophenyl)propan-1-ol (CAS No. 2248172-32-7): Properties, Applications, and Industry Insights

The compound (2S)-2-(3-nitrophenyl)propan-1-ol (CAS No. 2248172-32-7) is a chiral organic molecule featuring a 3-nitrophenyl group attached to a propanol backbone. Its stereospecific (2S) configuration makes it valuable in asymmetric synthesis and pharmaceutical research. With the growing demand for enantiopure intermediates, this compound has garnered attention in academic and industrial circles. Its nitrophenyl moiety contributes to its unique reactivity, enabling applications in catalysis, material science, and drug discovery.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of (2S)-2-(3-nitrophenyl)propan-1-ol. Researchers are exploring eco-friendly catalytic systems, such as biocatalysts or metal-organic frameworks (MOFs), to enhance yield and reduce waste. The compound’s role in chiral auxiliaries and ligand design aligns with the industry’s shift toward sustainable methodologies. Additionally, its potential in OLED materials and liquid crystals has been investigated, leveraging its electron-withdrawing nitro group for optoelectronic applications.

From a pharmaceutical perspective, (2S)-2-(3-nitrophenyl)propan-1-ol serves as a precursor for bioactive molecules. Its structural motif is found in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing therapeutic areas like oncology and neurology. The nitro functionality allows further derivatization, enabling the development of prodrugs or imaging agents. Patent literature highlights its utility in structure-activity relationship (SAR) studies, particularly for central nervous system (CNS) targets.

Analytical characterization of CAS No. 2248172-32-7 typically involves HPLC, NMR, and mass spectrometry to confirm enantiopurity and structural integrity. Stability studies under varying pH and temperature conditions are critical for industrial scalability. Regulatory compliance, including REACH and ICH guidelines, ensures safe handling and documentation. Suppliers often provide technical data sheets (TDS) detailing solubility, melting point, and storage recommendations.

In the fine chemicals market, (2S)-2-(3-nitrophenyl)propan-1-ol is categorized as a high-value intermediate. Custom synthesis services offer gram-to-kilogram quantities with tailored purity specifications (>98% ee). Pricing trends reflect its niche status, with fluctuations tied to raw material availability and process innovation. Emerging AI-driven retrosynthesis tools are being employed to streamline its production, reducing time-to-market for derivative applications.

Future research directions may explore its incorporation into covalent organic frameworks (COFs) or peptide conjugates. Collaborative efforts between academia and CDMOs (Contract Development and Manufacturing Organizations) aim to expand its utility in precision medicine. As structure-based drug design evolves, the demand for chiral building blocks like CAS No. 2248172-32-7 is projected to rise, solidifying its position in the specialty chemicals landscape.